Butyl [(tert-butoxycarbonyl)amino](phenoxy)acetate

• CAS No.: 56613-50-4
• Molecular Formula: C17H25NO5
• Molecular Weight: 323.4 g/mol
• IUPAC Name: butyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-phenoxyacetate
• InChI: InChI=1S/C17H25NO5/c1-5-6-12-21-15(19)14(18-16(20)23-17(2,3)4)22-13-10-8-7-9-11-13/h7-11,14H,5-6,12H2,1-4H3,(H,18,20)
• InChI Key: BFKSZDUXNVVNKW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C(NC(=O)OC(C)(C)C)OC1=CC=CC=C1

Description

Butyl [(tert-butoxycarbonyl)amino](phenoxy)acetate is a useful research compound. Its molecular formula is C17H25NO5 and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 2.9 g. (0.01 mol.) of N-t-butoxycarbonyl-2-acetoxyglycine n-butyl ester in 10 ml. of dioxane was added a solution of sodium phenolate prepared from 0.94 g. of phenol and 0.54 g. of sodium methoxide in 15 ml. of dioxane. After refluxing for 2 hours, the solvent was evaporated in vacuo and the residue was dissolved in ethyl acetate. The ethyl acetate solution was washed with cold 10% aqueous sodium hydroxide, dried (MgSO4) and concentrated to yield the title compound as an oil.

Synthesis routes and methods II

Procedure details

Alternatively, N-t-Butoxycarbonyl-2-phenoxyglycine n-butyl ester was prepared by heating a mixture of 1.5 g. (0.005 mol.) of N-t-butoxycarbonyl-2-acetoxylglycine n-butyl ester and 0.5 g. (0.005 mol.) of phenol at 150° for 1 hour. The residue was dissolved in ethyl acetate and the resulting solution was washed with cold 10% aqueous sodium hydroxide, dried (MgSO4) and concentrated to give the title compound.

Synthesis routes and methods III

Procedure details

Alternatively, N-t-Butoxycarbonyl-2-phenoxyglycine n-butyl ester was prepared by heating a mixture of 1.5 g. (0.005 mol.) of N-t-butoxycarbonyl-2-acetoxyglycine n-butyl ester and 0.5 g. (0.005 mol.) of phenol at 150° for one hour. The residue was dissolved in ethyl acetate and the resulting solution was washed with cold 10% aqueous sodium hydroxide, dried (MgSO4) and concentrated to give the title compound.